Cas no 1269152-17-1 (tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate
• CAS No: 1269152-17-1
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 5561018
• Update Time: 2025-05-22

tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}carbamate
• Carbamic acid, N-[4-[(5-methyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate

• Inchi： 1S/C15H19N3O4/c1-10-17-18-13(21-10)9-20-12-7-5-11(6-8-12)16-14(19)22-15(2,3)4/h5-8H,9H2,1-4H3,(H,16,19)
• InChI Key： JNDKMMBSTZFXLP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(OCC2=NN=C(C)O2)C=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• pka: 13.17±0.70(Predicted)

Additional information on tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate

tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 1269152-17-1, known as tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical structure and promising properties. In this article, we will delve into its chemical composition, synthesis methods, pharmacological activities, and potential applications in modern science and industry.

tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate belongs to the class of carbamates, which are widely used in agriculture as pesticides and herbicides. The molecule features a tert-butyl group, a carbamate functional group, and a substituted oxadiazole ring. The presence of the oxadiazole moiety imparts unique electronic properties to the molecule, making it highly reactive and bioactive. Recent studies have highlighted its potential as a selective inhibitor of certain enzymes and receptors, opening new avenues for its use in drug discovery.

The synthesis of tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and condensation reactions. The key intermediates include the corresponding phenol derivative and the oxadiazole precursor. Researchers have optimized the reaction conditions to achieve high yields and purity levels. Advanced spectroscopic techniques such as NMR and MS have been employed to confirm the structure and purity of the final product.

One of the most exciting developments in recent years is the discovery of the compound's antimicrobial activity. Studies have shown that it exhibits potent activity against a wide range of bacterial and fungal pathogens. This property makes it a strong candidate for use in developing new antimicrobial agents, especially in light of the growing resistance to conventional antibiotics. Furthermore, preclinical trials have demonstrated its ability to modulate inflammatory pathways, suggesting potential applications in treating inflammatory diseases such as arthritis and dermatitis.

In addition to its pharmacological applications, tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate has also found use in materials science. Its ability to form stable coatings with excellent adhesion properties has made it valuable in the development of advanced polymer materials. Recent research has explored its application as a crosslinking agent in epoxy resins, leading to materials with enhanced mechanical strength and thermal stability.

The environmental impact of this compound is another area of active research. While it exhibits high efficacy in its intended applications, there is growing concern about its persistence in the environment. Studies are underway to assess its biodegradation rates under various environmental conditions. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation.

In conclusion, tert-butyl N-{4-(5-methyl-1,3,4-oxadiazol-2-yl)methoxyphenyl}carbamate (CAS No. 1269152